Cas no 2248462-00-0 (4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol))
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) is a tetrafunctional phenolic compound characterized by its symmetrical ethene-tetrayl core linked to four benzene-1,2-diol (catechol) groups. This structure imparts high reactivity due to the presence of multiple hydroxyl groups, making it suitable for applications in polymer crosslinking, coordination chemistry, and antioxidant formulations. Its rigid, symmetrical architecture enhances thermal stability and chelating properties, facilitating use in metal-binding or catalyst systems. The compound's electron-rich aromatic rings contribute to its potential as a precursor for advanced organic materials, such as conductive polymers or flame retardants. Careful handling is advised due to its phenolic reactivity and sensitivity to oxidation.
2248462-00-0 structure
Product Name:4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol)
CAS No:2248462-00-0
MF:C26H20O8
MW:460.432208061218
CID:4735812
PubChem ID:154730351
Update Time:2025-06-07
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) Chemical and Physical Properties
Names and Identifiers
-
- 4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol)
- 2248462-00-0
- 4-[1,2,2-tris(3,4-dihydroxyphenyl)ethenyl]benzene-1,2-diol
- CS-0379210
- G66386
-
- Inchi: 1S/C26H20O8/c27-17-5-1-13(9-21(17)31)25(14-2-6-18(28)22(32)10-14)26(15-3-7-19(29)23(33)11-15)16-4-8-20(30)24(34)12-16/h1-12,27-34H
- InChI Key: RFMOFACAYXGGLB-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)/C(/C1C=CC(=C(C=1)O)O)=C(\C1C=CC(=C(C=1)O)O)/C1C=CC(=C(C=1)O)O)O
Computed Properties
- Exact Mass: 460.11581759g/mol
- Monoisotopic Mass: 460.11581759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 162
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1351780-100mg |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 100mg |
$102.0 | 2025-02-20 | |
| Ambeed | A1351780-250mg |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 250mg |
$142.0 | 2025-02-20 | |
| Ambeed | A1351780-1g |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 1g |
$337.0 | 2025-02-20 | |
| Ambeed | A1351780-5g |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 5g |
$740.0 | 2023-03-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449880-100mg |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 100mg |
¥766.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449880-250mg |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 250mg |
¥848.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449880-1g |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 1g |
¥1999.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449880-5g |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 5g |
¥9672.00 | 2023-11-21 | |
| Ambeed | A1351780-100mg |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 100mg |
$988.0 | 2025-06-04 | |
| Ambeed | A1351780-250mg |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) |
2248462-00-0 | 97% | 250mg |
$1376.0 | 2025-06-04 |
4,4',4'',4'''-(Ethene-1,1,2,2-tetrayl)tetrakis(benzene-1,2-diol) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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